Cas no 848128-81-4 (5-methylquinolin-4-ol)

5-methylquinolin-4-ol structure
5-methylquinolin-4-ol structure
Product Name:5-methylquinolin-4-ol
CAS No:848128-81-4
MF:C10H9NO
MW:159.184562444687
MDL:MFCD08063202
CID:716505
PubChem ID:53426749
Update Time:2024-10-26

5-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinol, 5-methyl-
    • 4-HYDROXY-5-METHYLQUINOLINE
    • 5-methyl-1H-quinolin-4-one
    • 4-Quinolinol,5-methyl
    • 5-Methyl-chinolin-4-ol
    • 5-methyl-quinolin-4-ol
    • 5-methylquinolin-4-ol
    • 5-Methyl-4-quinolinol (ACI)
    • AKOS006287411
    • SCHEMBL5540006
    • SY365246
    • 5-Methylquinolin-4(1H)-one
    • 848128-81-4
    • CS-0131928
    • D96337
    • DTXSID70699349
    • SB68516
    • 5-METHYL-1,4-DIHYDROQUINOLIN-4-ONE
    • SCHEMBL20886729
    • MFCD08063202
    • MDL： MFCD08063202
    • Inchi： 1S/C10H9NO/c1-7-3-2-4-8-10(7)9(12)5-6-11-8/h2-6H,1H3,(H,11,12)
    • InChI Key： NXFXMHVIKJFZMG-UHFFFAOYSA-N
    • SMILES： OC1C2C(=CC=CC=2C)N=CC=1

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 33.12000
  • LogP: 2.24880

5-methylquinolin-4-ol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methylquinolin-4-ol Pricemore >>

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5-methylquinolin-4-ol Production Method

Production Method 1

2033-24-1 2033-24-1
54879-20-8 54879-20-8
848128-81-4 848128-81-4
Reaction Conditions
1.1 2 h, 110 °C
1.2 2 h, 100 °C
1.3 Solvents: Diphenyl ether ;  10 min, 240 °C; 5 min, 240 °C
1.4 Catalysts: Palladium chloride Solvents: Water ;  2 min, 50 °C
1.5 Reagents: 1,1,3,3-Tetramethyldisiloxane ;  50 °C
Reference
Enantioselective synthesis of cyclic α-aminoboronates via copper-catalyzed dearomative borylation of 4-quinolinols
Xu, Ming; Ouyang, Yizhao; Wang, Linghua; Zhang, Shuai; Li, Pengfei, Chemical Communications (Cambridge, 2022, 58(22), 3677-3680

Production Method 2

2033-24-1 2033-24-1
848128-81-4 848128-81-4
82121-08-2 82121-08-2
Reaction Conditions
1.1 Reagents: Trimethyl orthoformate ;  1 h, reflux; cooled
1.2 Solvents: Dimethylformamide ;  2 h, reflux; reflux → rt
1.3 Solvents: Water ;  rt
1.4 Solvents: Diphenyl ether ;  5 min, rt → 300 °C; 300 °C → rt
Reference
Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities
Madrid, Peter B.; Sherrill, John; Liou, Ally P.; Weisman, Jennifer L.; DeRisi, Joseph L.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(4), 1015-1018

5-methylquinolin-4-ol Raw materials

5-methylquinolin-4-ol Preparation Products

5-methylquinolin-4-ol Related Literature

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